Cas no 21994-40-1 (4-azidobutanenitrile)

4-Azidobutanenitrile is a versatile organic compound characterized by its azido and nitrile functional groups, making it a valuable intermediate in synthetic chemistry. The presence of the azide group enables applications in click chemistry, particularly in Huisgen cycloaddition reactions, facilitating the synthesis of triazole derivatives. Its nitrile moiety offers additional reactivity for further functionalization, including hydrolysis or reduction. This compound is particularly useful in pharmaceutical and materials science research, where its bifunctional reactivity supports the development of complex molecular architectures. Careful handling is advised due to the potential instability of azide-containing compounds under certain conditions.
4-azidobutanenitrile structure
4-azidobutanenitrile structure
Product name:4-azidobutanenitrile
CAS No:21994-40-1
MF:C4H6N4
MW:110.11724
CID:287147
PubChem ID:3975474

4-azidobutanenitrile Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile, 4-azido-
    • 4-azidobutanenitrile
    • DTXSID60398334
    • AKOS010633574
    • NSC137895
    • SCHEMBL15229267
    • NSC-137895
    • EN300-111967
    • 21994-40-1
    • Inchi: InChI=1S/C4H6N4/c5-3-1-2-4-7-8-6/h1-2,4H2
    • InChI Key: SBIAREQXQLOOAR-UHFFFAOYSA-N
    • SMILES: N(CCCC#N)=[N+]=[N-]

Computed Properties

  • Exact Mass: 110.059246208g/mol
  • Monoisotopic Mass: 110.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.2Ų

4-azidobutanenitrile Security Information

4-azidobutanenitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B408120-25mg
4-azidobutanenitrile
21994-40-1
25mg
$ 50.00 2022-06-07
Enamine
EN300-111967-0.1g
4-azidobutanenitrile
21994-40-1 95%
0.1g
$105.0 2023-10-27
Enamine
EN300-111967-10.0g
4-azidobutanenitrile
21994-40-1 95%
10g
$1654.0 2023-06-09
Enamine
EN300-111967-0.5g
4-azidobutanenitrile
21994-40-1 95%
0.5g
$284.0 2023-10-27
TRC
B408120-250mg
4-azidobutanenitrile
21994-40-1
250mg
$ 320.00 2022-06-07
Enamine
EN300-111967-5.0g
4-azidobutanenitrile
21994-40-1 95%
5g
$1115.0 2023-06-09
1PlusChem
1P01A1JR-5g
4-azidobutanenitrile
21994-40-1 95%
5g
$1440.00 2023-12-18
Enamine
EN300-111967-1g
4-azidobutanenitrile
21994-40-1 95%
1g
$385.0 2023-10-27
Enamine
EN300-111967-5g
4-azidobutanenitrile
21994-40-1 95%
5g
$1115.0 2023-10-27
1PlusChem
1P01A1JR-100mg
4-azidobutanenitrile
21994-40-1 95%
100mg
$186.00 2023-12-18

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